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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for
measuring changes in carcass composition in livestock, specifically beef cattle, following the
administration of Ralgro®, an anabolic agent containing the active ingredient zeranol.

1.0 Introduction

Ralgro® is a brand name for a growth-promoting implant containing zeranol, a synthetic non-
steroidal estrogen.[1] Zeranol is an anabolic agent used in the beef industry to increase the
rate of weight gain and improve feed efficiency in cattle.[2][3][4] Its mechanism of action
involves stimulating the animal's natural growth systems.[4][5] Zeranol influences the pituitary
gland to increase the secretion of somatotropin (growth hormone), which promotes protein
synthesis and nitrogen retention, leading to increased muscle development.[6][7][8][9] Studies
have shown that implanting with Ralgro® can lead to fatter carcasses, potentially increasing
the quality grade and tenderness of the meat.[10][11]

2.0 Expected Effects on Carcass Composition

The administration of Ralgro® is expected to alter the proportion of muscle, fat, and bone in
the carcass. As animals grow, the proportion of fat naturally increases while muscle and bone
decrease relative to total body weight.[12] Ralgro® enhances this process by promoting
protein deposition while also influencing fat accretion.[13] The primary expected outcomes are
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an increase in lean muscle mass and, in many cases, an increase in fat deposition, including

both subcutaneous (backfat) and intramuscular fat (marbling).[10][11][14]

Parameter

Expected Change with
Ralgro®

Primary Measurement
Method(s)

Lean Muscle Mass

Increase

Ribeye Area (REA), Carcass

Dissection, DXA Scan

Fat Deposition

Increase / No Change

Backfat Thickness, Rump Fat,
% Intramuscular Fat (%IMF),
KPH Fat, DXA Scan

No Significant Change / Slight

Bone Mass Carcass Dissection, DXA Scan
Decrease
] ] Live Weight, Hot Carcass
Overall Weight Gain Increase )
Weight
i Feed Conversion Ratio
Feed Efficiency Improvement

Calculation

Quality Grade

Increase / No Change

Marbling Score Assessment

Yield Grade

Increase / No Change

Calculation using HCW, REA,
Backfat, and KPH

3.0 Experimental Protocols

Protocol 1: Administration of Ralgro® Implants

This protocol details the standardized procedure for implanting Ralgro® to ensure consistent

dosage and proper placement, minimizing stress and potential complications.

3.1 Materials

o Ralgro® (zeranol) 36 mg implants[2][15]

o Ralogun® pellet injector/applicator[16]
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Sharp, sterile needles for the applicator

Animal restraining equipment (e.g., chute or headgate)
Disinfectant (e.g., rubbing alcohol)

Cotton or gauze pads[15][16]

Protective gloves

3.2 Procedure

Securely restrain the animal to allow safe and easy access to the ear.

Load a Ralgro® cartridge into the Ralogun® applicator according to the manufacturer's
instructions.[17] Ensure a new, sharp needle is properly seated in the applicator.[15][17][18]

Identify the implant site: the subcutaneous tissue on the back side of the ear, between the
skin and the cartilage, below the ear's midline.[17][18] The implant should not be placed
closer to the head than the edge of the auricular cartilage ring.[17][18]

Thoroughly cleanse the identified puncture site with a cotton or gauze pad moistened with
disinfectant.[15][16][17]

Grasping the ear, insert the needle under the loose skin, advancing it its full length toward
the base of the ear. Take care to avoid piercing cartilage or major blood vessels.[15][16]

Fully depress the trigger to deliver the 36 mg dose (3 pellets).[16]

Keep the trigger depressed while slowly withdrawing the needle to ensure the pellets remain
in the subcutaneous tissue and are not pulled out.[15][16][18]

Gently palpate the implant site to confirm that the pellets are in place.

Wipe the needle with a disinfectant-moistened gauze before the next animal.[15][17][18]
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Protocol 2: In Vivo Carcass Composition
Assessment via Ultrasound

Real-time ultrasound is a non-invasive method for estimating carcass traits on live animals,
allowing for longitudinal studies of composition changes over time.[19][20][21] It is a cost-
effective alternative to slaughter and provides valuable data for genetic selection and research.
[19][22]

3.3 Materials

Real-time ultrasound machine with a high-frequency linear-array transducer (e.g., 3.5 MHz)

Standoff pad/guide to conform to the animal's back curvature[20]

Vegetable oil or acoustic gel

Clippers for removing hair (if necessary)

Computer with certified image analysis software

3.4 Procedure

Restrain the animal in a chute to minimize movement.

« If the animal has a thick hair coat, clip the hair from the measurement locations to ensure
clear images.

 Liberally apply acoustic gel or oil to the transducer and the skin over the measurement sites.

¢ Ribeye Area (REA) and 12th-13th Rib Fat Thickness (Backfat):

[¢]

Place the transducer and standoff guide between the 12th and 13th ribs.[20][23]

[¢]

Capture a clear cross-sectional image of the longissimus dorsi (ribeye) muscle.[19]

o

Using the analysis software, trace the border of the ribeye muscle to calculate its area in
square inches.
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o Measure the fat thickness at a point three-fourths of the lateral length of the ribeye muscle,
perpendicular to the skin surface.[20]

e Rump Fat Thickness:
o Place the transducer between the hooks (hips) and pins of the animal.[19]

o Capture an image showing the fat layer over the gluteus medius muscle and measure its
depth in inches.[19]

e Percent Intramuscular Fat (%IMF) / Marbling:

o This is estimated by the software through analysis of the acoustic signals within the
captured ribeye muscle image.[19][23]

o Save all images and data. All image interpretation should be performed by a technician
certified by a recognized organization (e.g., Animal Ultrasound Practitioners Association) to
ensure accuracy and consistency.[22]

Protocol 3: Post-Mortem Carcass Composition
Analysis

Post-mortem analysis provides the most accurate and direct measurements of carcass
composition. These methods are the gold standard for validating in vivo techniques.

3.5 Materials

o Standard slaughter and carcass processing equipment

e Scales for weighing carcass and components

e Ruler and/or calipers

e Ribeye area grid

o Dual-Energy X-ray Absorptiometry (DXA) scanner (optional, for advanced analysis)

e Grinder and equipment for chemical analysis (optional, for advanced analysis)
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3.6 Procedure

Following the experimental period, transport animals to a harvesting facility.
Collect pre-slaughter live weights.
Slaughter animals using humane, standardized procedures.

Hot Carcass Weight (HCW): Record the weight of the carcass immediately after the removal
of the head, hide, feet, and internal organs.

Chill the carcasses at approximately 2-4°C for at least 24 hours.

Post-Chill Measurements:

Cold Carcass Weight (CCW): Record the weight of the chilled carcass.
Rib the carcass between the 12th and 13th ribs to expose the longissimus dorsi muscle.

Ribeye Area (REA): Use a plastic grid or digital imaging to measure the area of the
exposed ribeye muscle.

Subcutaneous Fat Thickness (SFT): Use a ruler to measure the fat depth over the ribeye
at the 3/4 lateral position.

Kidney, Pelvic, and Heart (KPH) Fat: Manually remove the internal fat from the kidney,
pelvic, and heart regions, weigh it, and express it as a percentage of the HCW.

USDA Quality and Yield Grades: Have a certified grader evaluate the carcass for marbling,
maturity, and other factors to assign a Quality Grade (e.g., Prime, Choice, Select) and
calculate the Yield Grade.

Advanced Analysis (Optional):

o DXA Scanning: Scan a half-carcass using a DXA machine. This technology provides

precise, objective measurements of the lean meat, fat, and bone content of the carcass.
[24][25][26]
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o Carcass Dissection and Chemical Analysis: For the most detailed analysis, physically
separate the entire half-carcass into lean tissue, fat (subcutaneous and intermuscular),
and bone, and weigh each component.[26] A representative sample (e.g., the 9th-10th-
11th rib cut) can be ground, homogenized, and chemically analyzed to determine the
precise percentages of water, protein, lipid, and ash.[24][27]

4.0 Data Presentation

Quantitative results from Ralgro® studies should be summarized for clear comparison
between treatment and control groups.

Table 1: Example Data Summary from a Hypothetical Ralgro® Study in Steers

Control Group Ralgro® Group
Parameter P-value
(n=50) (n=50)
Initial Live Weight (kg) 340.5%5.1 341.2+4.9 0.78
Final Live Weight (kg) 585.3+7.8 610.7 £ 8.2 <0.05
Average Daily Gain (
1.44 1.59 <0.05
kg/day )
Hot Carcass Weight
351.2+45 369.5+5.1 <0.05
(kg)
Ribeye Area (cm?) 78721 82.3+24 <0.05
Backfat Thickness
12.1+0.8 145+0.9 <0.05
(mm)
% Intramuscular Fat
) 4.8 +0.3 55+04 <0.05
(Marbling)
USDA Yield Grade 2.8 3.2 <0.05
% Choice or Higher 68% 82% <0.05

5.0 Mandatory Visualizations
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Caption: Simplified anabolic signaling pathway of Ralgro® (Zeranol).
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Caption: Standardized workflow for the administration of Ralgro® implants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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